Cas no 1214378-06-9 (2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1214378-06-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4984909
• Update Time: 2025-10-18

2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid
• 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-3-1-2-10(11(12)8-13(19)20)9-4-6-18-7-5-9/h1-7H,8H2,(H,19,20)
• InChI Key： KFDMDAMXUPYTSI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CN=CC=2)=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid

Recent Advances in the Study of 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid (CAS: 1214378-06-9)

In recent years, the compound 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid (CAS: 1214378-06-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyridinyl group and a trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways. For instance, studies have demonstrated its efficacy in modulating inflammatory responses by targeting cyclooxygenase-2 (COX-2) and other related enzymes. This property makes it a candidate for the development of novel anti-inflammatory agents with potentially fewer side effects compared to existing therapeutics. Additionally, its trifluoromethyl group enhances its metabolic stability, a critical factor in drug design.

Another area of interest is the compound's application in oncology. Preliminary in vitro and in vivo studies have indicated that 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers attribute this effect to the molecule's ability to interfere with cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings open new avenues for targeted cancer therapies.

The synthesis of this compound has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production. These advancements are crucial for further preclinical and clinical evaluations. Moreover, computational modeling studies have provided deeper insights into the structure-activity relationships (SAR) of this molecule, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid, including its bioavailability and tissue distribution, requires further investigation. Additionally, comprehensive toxicology studies are needed to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the translation of this research into clinical applications.

In conclusion, the latest research on 2-(2-(Pyridin-4-yl)-6-(trifluoromethyl)phenyl)acetic acid (CAS: 1214378-06-9) highlights its potential as a versatile scaffold for drug discovery. Its unique chemical properties and biological activities make it a valuable candidate for treating inflammatory diseases and cancer. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring new treatment options to patients.